Cas no 2172469-74-6 (tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro4.5decane-7-carboxylate)

• Product Name: tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro4.5decane-7-carboxylate
• CAS No: 2172469-74-6
• MF: C₁₄H₂₄INO₃
• MW: 381.249736785889
• CID: 6574248
• PubChem ID: 165744521
• Update Time: 2025-10-16

tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro4.5decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro4.5decane-7-carboxylate
• 2172469-74-6
• EN300-1479322
• tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate

• Inchi： 1S/C14H24INO3/c1-13(2,3)19-12(17)16-7-4-5-14(10-16)6-8-18-11(14)9-15/h11H,4-10H2,1-3H3
• InChI Key： JQEFHWIVAZXACQ-UHFFFAOYSA-N
• SMILES： ICC1C2(CN(C(=O)OC(C)(C)C)CCC2)CCO1

Computed Properties

• Exact Mass: 381.08009g/mol
• Monoisotopic Mass: 381.08009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro4.5decane-7-carboxylate

Introduction to tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 2172469-74-6)

tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate, with the CAS number 2172469-74-6, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by a unique three-dimensional structure that can influence their biological activity and reactivity.

The chemical structure of tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate features a spirocyclic ring system with a seven-membered azaspiro ring and a tert-butyl ester group. The presence of the iodomethyl substituent adds further complexity and reactivity to the molecule, making it an interesting candidate for various chemical transformations and biological studies.

In the realm of medicinal chemistry, spirocyclic compounds like tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate have shown promise in the development of novel drugs due to their unique pharmacological properties. These properties include enhanced bioavailability, improved metabolic stability, and the ability to cross biological membranes more effectively. Recent research has focused on the potential of such compounds in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach is to start with a suitable spirocyclic precursor and introduce the iodomethyl group through a series of functional group manipulations. The tert-butyl ester group can be introduced via esterification reactions, which are well-established in organic synthesis.

The iodomethyl substituent in tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate is particularly noteworthy due to its reactivity in various chemical transformations. For instance, it can serve as a leaving group in nucleophilic substitution reactions, allowing for the introduction of other functional groups or the formation of new carbon-carbon bonds. This versatility makes the compound a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

In addition to its synthetic utility, tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate has been studied for its biological activity. Preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes and receptors, suggesting its potential as a lead compound for drug discovery. Further research is needed to fully elucidate its mechanism of action and optimize its properties for therapeutic use.

The safety and environmental impact of tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate are also important considerations in its development and application. While detailed toxicological data are still being gathered, initial assessments indicate that the compound is relatively stable under standard laboratory conditions and does not pose significant hazards when handled properly.

In conclusion, tert-butyl 1-(iodomethyl)-2-oxa-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 2172469-74-6) is a promising compound with a wide range of potential applications in medicinal chemistry and synthetic organic chemistry. Its unique structural features and reactivity make it an attractive candidate for further research and development, potentially leading to new therapeutic agents and advanced materials.